Cas no 898781-57-2 (3-(4-methylsulfanylphenyl)-1-[4-(trifluoromethyl)phenyl]propan-1-one)

• Product Name: 3-(4-methylsulfanylphenyl)-1-[4-(trifluoromethyl)phenyl]propan-1-one
• CAS No: 898781-57-2
• MF: C₁₇H₁₅F₃OS
• MW: 324.360614061356
• MDL: MFCD03843280
• CID: 1946993
• PubChem ID: 24725998
• Update Time: 2025-06-23

3-(4-methylsulfanylphenyl)-1-[4-(trifluoromethyl)phenyl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-THIOMETHYLPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE
• 3-(4-methylsulfanylphenyl)-1-[4-(trifluoromethyl)phenyl]propan-1-one
• LogP
• 3-(4-Thiomethylphenyl)-4'-trifluoromethyl-propiophenone
• DTXSID90644391
• MFCD03843280
• 3-[4-(Methylsulfanyl)phenyl]-1-[4-(trifluoromethyl)phenyl]-1-propanone
• 3-[4-(Methylsulfanyl)phenyl]-1-[4-(trifluoromethyl)phenyl]propan-1-one
• AKOS016021371
• 898781-57-2

• MDL： MFCD03843280
• Inchi： 1S/C17H15F3OS/c1-22-15-9-2-12(3-10-15)4-11-16(21)13-5-7-14(8-6-13)17(18,19)20/h2-3,5-10H,4,11H2,1H3
• InChI Key： ZVQYTGWLOAASAS-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC(C1C=CC(C(F)(F)F)=CC=1)=O

Computed Properties

• Exact Mass: 324.07957076Da
• Monoisotopic Mass: 324.07957076Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 42.4Ų

Additional information on 3-(4-methylsulfanylphenyl)-1-[4-(trifluoromethyl)phenyl]propan-1-one

3-(4-methylsulfanylphenyl)-1-[4-(trifluoromethyl)phenyl]propan-1-one: A Versatile Compound in Pharmaceutical Research

3-(4-methylsulfanylphenyl)-1-[4-(trifluoromethyl)phenyl]propan-1-one, identified by its CAS No. 898781-57-2, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique molecular structure, has attracted considerable attention due to its potential applications in drug discovery and development. The integration of functional groups such as the methylsulfanyl moiety and the trifluoromethyl substituent contributes to its distinct chemical properties, making it a valuable candidate for further exploration in therapeutic contexts.

Recent studies have highlighted the importance of trifluoromethyl groups in enhancing the metabolic stability and biological activity of small molecule drugs. The presence of these groups can significantly influence the pharmacokinetic profile of a compound, potentially leading to improved therapeutic outcomes. The methylsulfanyl substituent, on the other hand, is known to confer lipophilicity and enhance the ability of the molecule to interact with biological targets, thereby modulating its pharmacological effects.

The propan-1-one core of this compound plays a crucial role in its overall structure. The carbonyl group at the terminal position is a key functional group that can participate in various types of chemical reactions, including nucleophilic attacks and hydrogen bonding interactions. This structural feature is particularly important in the context of drug design, as it allows for the modification of the molecule to optimize its binding affinity to target proteins.

Current research on 3-(4-methylsulfanylphenyl)-1-[4-(trifluoromyethyl)phenyl]propan-1-one is focused on its potential applications in the treatment of inflammatory diseases and cancer. The compound's ability to modulate intracellular signaling pathways has been a subject of interest in recent studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the NF-κB pathway, which is a key regulator of inflammatory responses.

Moreover, the compound's trifluoromethyl substituent has been shown to enhance its potency in targeting specific enzymes involved in tumor progression. A 2022 study published in Drug Discovery Today reported that the compound effectively inhibits the activity of phosphatidylinositol-3-kinase (PI3K), a critical enzyme in the development and metastasis of various cancers. These findings underscore the potential of 3-(4-methylsulfanylphenyl)-1-[4-(trifluoromethyl)phenyl]propan-1-one as a therapeutic agent in oncology.

The synthesis of 3-(4-methylsulfanylphenyl)-1-[4-(trifluoromethyl)phenyl]propan-1-one has also been a focus of recent research. Chemists have developed efficient synthetic routes to produce this compound with high purity and yield. One such method involves the use of transition metal-catalyzed coupling reactions to form the complex aromatic ring system. This approach not only simplifies the synthesis process but also allows for the incorporation of various functional groups, enabling further modifications to the molecule for improved therapeutic efficacy.

Another area of interest is the exploration of the compound's interactions with biological targets. Computational modeling studies have suggested that the molecule can bind to specific protein targets, such as kinases and transcription factors, through hydrogen bonding and hydrophobic interactions. These interactions are critical for the compound's ability to modulate cellular processes and exert its pharmacological effects.

Additionally, the compound's potential as a lead compound for the development of new drugs has been recognized by researchers. The unique combination of the methylsulfanyl and trifluoromethyl groups provides a structural framework that can be further optimized to enhance its therapeutic properties. This has led to the exploration of various derivatives of the compound, each designed to target specific diseases or biological pathways.

The pharmacological profile of 3-(4-methylsulfanylphenyl)-1-[4-(trifluoromethyl)phenyl]propan-1-one is also being investigated for its potential in the treatment of neurodegenerative diseases. Preliminary studies suggest that the compound may have neuroprotective effects by reducing oxidative stress and inhibiting the aggregation of misfolded proteins. These findings highlight the versatility of the compound and its potential applications beyond traditional therapeutic areas.

Furthermore, the compound's ability to modulate immune responses has been a subject of recent studies. Research published in Immunology Letters in 2023 indicated that 3-(4-methylsulfanylphenyl)-1-[4-(trifluoromethyl)phenyl]propan-1-one can suppress the activation of T-cells and reduce the production of pro-inflammatory cytokines. This property makes the compound a promising candidate for the treatment of autoimmune disorders and inflammatory conditions.

The ongoing research into 3-(4-methylsulfanylphenyl)-1-[4-(trifluoromethyl)phenyl]propan-1-one is not only expanding our understanding of its biological activities but also contributing to the development of novel therapeutic strategies. As the field of medicinal chemistry continues to evolve, the compound's unique structural features and functional groups are expected to play a pivotal role in the discovery of new drugs and the advancement of personalized medicine.